BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Structure Elucidation
of CAS 21260-41-3

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest |

7-hydroxy-2,3-
Compound Name: dihydrocyclopenta[cjchromen-

4(1H)-one

Cat. No.: B181953

\ J

For Researchers, Scientists, and Drug Development Professionals

Introduction

CAS number 21260-41-3 identifies the chemical compound 7-Hydroxy-2,3-dihydro-1H-
cyclopentalc]chromen-4-one. This molecule serves as a crucial scaffold in medicinal chemistry,
particularly in the development of steroid sulfatase (STS) inhibitors. STS is a key enzyme in the
biosynthesis of active estrogens and androgens, making it a significant target for therapies
against hormone-dependent cancers. The precise structural confirmation of this foundational
molecule is paramount for the rational design and synthesis of novel therapeutic agents. This
guide provides a comprehensive overview of the structure elucidation of 7-Hydroxy-2,3-
dihydro-1H-cyclopenta[c]chromen-4-one, detailing the synthetic pathway and the spectroscopic
methods used for its characterization.

Synthesis and Structure Confirmation

The structure of 7-Hydroxy-2,3-dihydro-1H-cyclopenta[c]chromen-4-one is elucidated through a
combination of its synthetic route and detailed spectroscopic analysis. The primary method for
its synthesis is the Pechmann condensation, a classic reaction for the formation of coumarins.

Experimental Protocols
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Synthesis of 7-Hydroxy-2,3-dihydro-1H-cyclopenta[clchromen-4-one

The synthesis involves the acid-catalyzed reaction of resorcinol with methyl 2-
cyclopentanonecarboxylate.[1]

Materials:

Resorcinol

Methyl 2-cyclopentanonecarboxylate

Concentrated Sulfuric Acid (H2SOa)

Ethanol

Procedure:
o A mixture of resorcinol and methyl 2-cyclopentanonecarboxylate is cooled in an ice bath.

» Concentrated sulfuric acid is added dropwise to the cooled mixture with constant stirring,
maintaining a low temperature.

 After the addition is complete, the reaction mixture is allowed to warm to room temperature
and stirred for an extended period (typically several hours to overnight) to ensure the
completion of the condensation reaction.

e The reaction mixture is then carefully poured into ice-cold water, resulting in the precipitation
of the crude product.

o The precipitate is collected by filtration, washed thoroughly with water to remove any
remaining acid, and then dried.

e The crude product is purified by recrystallization from a suitable solvent, such as ethanol, to
yield pure 7-Hydroxy-2,3-dihydro-1H-cyclopenta[c]chromen-4-one.

Spectroscopic Analysis
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The definitive confirmation of the chemical structure of CAS 21260-41-3 is achieved through a
combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR)
spectroscopy and Mass Spectrometry (MS). While specific experimental spectra for CAS
21260-41-3 are not publicly available in the searched literature, the following data is
representative of closely related 4-methylcoumarin analogs and illustrates the expected
spectral characteristics for structure confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR (Proton NMR): This technique provides information about the number and types of
hydrogen atoms in the molecule and their connectivity. The expected signals for 7-Hydroxy-
2,3-dihydro-1H-cyclopenta[c]chromen-4-one would include distinct peaks for the aromatic
protons, the protons of the cyclopentane ring, and the hydroxyl proton. The chemical shifts,
splitting patterns (multiplicity), and integration values of these signals are crucial for
assigning them to specific protons in the structure.

e 13C NMR (Carbon-13 NMR): This method identifies the different carbon environments within
the molecule. The spectrum would show characteristic signals for the carbonyl carbon of the
lactone, the aromatic carbons, and the aliphatic carbons of the cyclopentane ring.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of the compound and can
provide information about its fragmentation pattern, further confirming the structure. For 7-
Hydroxy-2,3-dihydro-1H-cyclopenta[c]chromen-4-one (molecular formula C12H100s3), the
expected molecular ion peak [M]* would be observed at an m/z (mass-to-charge ratio)
corresponding to its molecular weight of 202.21 g/mol .

Data Presentation

Table 1: Physicochemical Properties of CAS 21260-41-3
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Property Value

CAS Number 21260-41-3
7-Hydroxy-2,3-dihydro-1H-

IUPAC Name

cyclopentajc]chromen-4-one

Molecular Formula

C12H1003

Molecular Weight

202.21 g/mol

Note: The following spectroscopic data is illustrative for a closely related 7-hydroxy-4-

methylcoumarin and is intended to demonstrate the type of data used for structure elucidation.

Table 2: lllustrative *H NMR Data for a 7-Hydroxy-4-methylcoumarin Analog

Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
10.52 S 1H -OH
7.57-7.59 d 1H Aromatic-H
6.78-6.81 m 1H Aromatic-H
6.70 d 1H Aromatic-H
6.12 S 1H Olefinic-H
2.36 s 3H -CHs

Table 3: lllustrative 13C NMR Data for a 7-Hydroxy-4-methylcoumarin Analog
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Chemical Shift (6, ppm) Assignment
161.62 C=0
160.77 Aromatic C-O
155.52 Aromatic C
153.12 Aromatic C
126.39 Aromatic C-H
113.40 Aromatic C-H
110.02 Aromatic C-H
108.37 Olefinic C-H
102.81 Aromatic C
18.25 -CHs
Visualizations

Synthesis Pathway

The synthesis of 7-Hydroxy-2,3-dihydro-1H-cyclopenta[c]chromen-4-one is achieved through a
Pechmann condensation reaction. The following diagram illustrates the workflow of this
synthesis.
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Caption: Synthetic workflow for CAS 21260-41-3.

Structure Elucidation Logic

The logical flow for confirming the structure of a synthesized organic compound involves a
series of analytical steps.
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Caption: Logical flow of structure elucidation.

Conclusion

The structure of CAS 21260-41-3, 7-Hydroxy-2,3-dihydro-1H-cyclopenta[c]chromen-4-one, is
unequivocally established through its synthesis via the Pechmann condensation of resorcinol
and methyl 2-cyclopentanonecarboxylate, and confirmed by spectroscopic analysis. While
specific, publicly available raw spectral data for this exact compound is limited, the analysis of
closely related analogs provides a clear and reliable framework for its structural assignment.
This foundational knowledge is critical for the continued development of novel therapeutics
based on this versatile chemical scaffold.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b181953?utm_src=pdf-body-img
https://www.benchchem.com/product/b181953?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

» 1. Phosphate tricyclic coumarin analogs as steroid sulfatase inhibitors: synthesis and
biological activity - RSC Advances (RSC Publishing) [pubs.rsc.org]
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21260-41-3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181953#cas-21260-41-3-structure-elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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